Cas no 862793-34-8 (N-butyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine)

• Product Name: N-butyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine
• CAS No: 862793-34-8
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5421325
• Update Time: 2025-05-20

N-butyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-(furan-2-yl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• 5-Oxazolamine, N-butyl-2-(2-furanyl)-4-[(4-methylphenyl)sulfonyl]-
• N-butyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

• Inchi： 1S/C18H20N2O4S/c1-3-4-11-19-17-18(20-16(24-17)15-6-5-12-23-15)25(21,22)14-9-7-13(2)8-10-14/h5-10,12,19H,3-4,11H2,1-2H3
• InChI Key： QKKVXGZQLWRKLV-UHFFFAOYSA-N
• SMILES： O1C(NCCCC)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CO1

Additional information on N-butyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

Exploring the Potential of N-butyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine (CAS No: 862793-34-8)

The compound N-butyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine, identified by the CAS registry number 862793-34-8, represents a significant advancement in the field of organic synthesis and drug discovery. This molecule, with its intricate structure and diverse functional groups, has garnered attention due to its potential applications in various scientific domains. The integration of a furan moiety, a sulfonyl group, and an oxazole ring creates a unique chemical entity that exhibits promising properties for both academic research and industrial applications.

The structural complexity of this compound is a result of its multifaceted design. The N-butyl group contributes to the molecule's hydrophobicity, while the furan ring introduces aromaticity and potential for hydrogen bonding. The presence of the sulfonyl group enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmacological studies. Recent research has highlighted the importance of such functional groups in modulating drug-receptor interactions, thereby improving therapeutic efficacy.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and functional group transformations. The use of advanced catalytic systems has enabled chemists to achieve high yields and selectivity in its preparation. For instance, recent studies have demonstrated the effectiveness of palladium-catalyzed cross-coupling reactions in constructing the oxazole ring system. These methods not only streamline the synthesis but also ensure the scalability of the process for large-scale production.

The application of this compound spans across various fields, with a particular focus on drug discovery and materials science. In pharmacology, its unique structure suggests potential as a lead compound for developing novel therapeutics targeting specific biological pathways. For example, preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. Such findings underscore its potential as a precursor for anti-inflammatory agents.

Beyond pharmacology, this compound has shown promise in materials science as a building block for advanced materials. Its aromaticity and functional diversity make it suitable for applications in organic electronics and sensors. Recent research has explored its use as a component in self-healing polymers, where its ability to form reversible bonds under specific conditions could revolutionize material durability.

In conclusion, the compound N-butyl-2-(furan-2-yl)-4-(4-methylbenzenesulfonyl)-1,3 oxazol 5 amine (CAS No: 862793 34 8) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and potential applications across multiple disciplines position it as a valuable asset in both academic and industrial settings. As research continues to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.